3-(4-Isobutylphenyl)-6-({[3-(3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}thio)pyridazine

• IUPAC Name: 3-(3-methoxyphenyl)-5-[[6-[4-(2-methylpropyl)phenyl]pyridazin-3-yl]sulfanylmethyl]-1,2,4-oxadiazole
• InChI: InChI=1S/C24H24N4O2S/c1-16(2)13-17-7-9-18(10-8-17)21-11-12-23(27-26-21)31-15-22-25-24(28-30-22)19-5-4-6-20(14-19)29-3/h4-12,14,16H,13,15H2,1-3H3
• InChI Key: OJXRLAQTBCGPIO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC1=CC=C(C=C1)C2=NN=C(C=C2)SCC3=NC(=NO3)C4=CC(=CC=C4)OC
• Molecular Formula: C24H24N4O2S
• Molecular Weight: 432.5 g/mol

Description

3-(4-Isobutylphenyl)-6-({[3-(3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}thio)pyridazine is a useful research compound. Its molecular formula is C24H24N4O2S and its molecular weight is 432.54. The purity is usually 95%.
BenchChem offers high-quality 3-(4-Isobutylphenyl)-6-({[3-(3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}thio)pyridazine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(4-Isobutylphenyl)-6-({[3-(3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}thio)pyridazine including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Compound Synthesis

Heterocycles are crucial in the development of various pharmaceuticals, materials, and agrochemicals. The synthesis of heterocyclic compounds, including pyridazines, oxadiazoles, and thiadiazoles, often involves the reaction of specific precursors to afford compounds with potential for diverse applications. For instance, the synthesis of pyrazolo[3,4-d]pyridazines and pyrrolidino[3,4-d]isoxazolines derivatives demonstrates the versatility of heterocyclic chemistry in generating compounds with varied biological activities (H. F. Zohdi, T. A. Osman, A. Abdelhamid, 1997).

Biological Activities of Heterocyclic Compounds

The biological activities of heterocyclic compounds are of significant interest in the search for new therapeutic agents. For example, bis(4-guanylphenyl) heterocycles have shown good activity against Trypanosoma rhodesiense, comparable to known treatments such as pentamidine, without acute toxicity at certain dosage levels, indicating their potential as antitrypanosomal agents (B. Das, R. Wallace, D. Boykin, 1980).